
3-Nitro-1,8-naphthalic anhydride CAS number
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitro-1,8-naphthalic anhydride

Cat. No.: B047068 Get Quote

Technical Guide: 3-Nitro-1,8-naphthalic
Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Nitro-1,8-naphthalic anhydride,

a key chemical intermediate in the development of fluorescent probes and therapeutic agents.

This document outlines its chemical properties, detailed synthesis protocols, and its

applications in biomedical research, with a focus on the mechanisms of action of its derivatives.

Core Compound Properties
3-Nitro-1,8-naphthalic anhydride is a versatile building block in organic synthesis. Its

chemical and physical properties are summarized below.
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Property Value Reference

CAS Number 3027-38-1 [1][2][3][4][5][6]

Molecular Formula C₁₂H₅NO₅ [2][3][4][5]

Molecular Weight 243.17 g/mol [1][2][3][5]

Appearance
Light yellow to beige or light

brown powder

Melting Point 247°C to 254°C [7]

Solubility
Insoluble in water; slightly

soluble in ethanol
[7]

Synthesis and Derivatization
The primary route for the synthesis of 3-Nitro-1,8-naphthalic anhydride is through the

electrophilic nitration of 1,8-naphthalic anhydride.[1] This compound serves as a precursor for a

wide array of functional derivatives, primarily through reactions at its anhydride group and

modifications involving the nitro group.

Experimental Protocol: Synthesis of 3-Nitro-1,8-
naphthalic Anhydride
This protocol is based on the nitration of 1,8-naphthalic anhydride using a nitrating mixture.

Materials:

1,8-naphthalic anhydride

Concentrated sulfuric acid (H₂SO₄)

Sodium nitrate (NaNO₃)

Chlorobenzene

Ice
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Procedure:

In a suitable reaction vessel, dissolve 1,8-naphthalic anhydride in concentrated sulfuric acid.

Add sodium nitrate as the nitrating reagent to the solution at room temperature.

Stir the reaction mixture for approximately 3 hours to ensure complete conversion.

Pour the reaction mixture into ice water to precipitate the product.

Filter the precipitate, wash it thoroughly with water, and dry it.

Recrystallize the crude product from chlorobenzene to obtain pure 3-Nitro-1,8-naphthalic
anhydride.[3]

A key transformation of 3-Nitro-1,8-naphthalic anhydride is its reduction to 3-amino-1,8-

naphthalic anhydride, a precursor for many dyes and fluorescent compounds.[1]

Experimental Workflow: Synthesis of 3-Nitro-1,8-
naphthalic Anhydride and Derivatives

1,8-Naphthalic Anhydride 3-Nitro-1,8-naphthalic
anhydride

Nitration
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3-Amino-1,8-naphthalic
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N-Substituted
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Caption: Synthetic pathways from 1,8-naphthalic anhydride.

Applications in Drug Development and Research
Derivatives of 3-Nitro-1,8-naphthalic anhydride, particularly 3-nitro-1,8-naphthalimides, have

shown significant potential as antitumor agents.[6] These compounds can induce DNA damage

and inhibit topoisomerase I, leading to cell cycle arrest and apoptosis in cancer cells.[6]
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Mechanism of Action of a 3-Nitro-1,8-naphthalimide
Derivative (Compound 1a)
Studies on a specific derivative, designated as compound 1a, have elucidated its mechanism

of action in T-24 cancer cells.[6] This compound induces G2-phase cell cycle arrest and

apoptosis through the modulation of several key regulatory proteins.

Drug Action

Cell Cycle Regulation

Apoptosis Pathway

3-Nitro-1,8-naphthalimide
Derivative (1a)

DNA Damage Topoisomerase I
InhibitionBax ↑ Bcl-2 ↓

G2-Phase ArrestγH2AX ↑

Cyclin B1 ↑ cdc2-pTy ↑ Wee1 ↑Apoptosis p21 ↑

Cytochrome c ↑
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Caption: Signaling pathway of a 3-nitro-1,8-naphthalimide derivative.

The upregulation of γH2AX is a marker of DNA double-strand breaks.[6] This DNA damage,

along with topoisomerase I inhibition, triggers G2-phase arrest, which is mediated by the
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increased expression of Cyclin B1, cdc2-pTy, and Wee1.[6] The induction of p21 further

contributes to cell cycle arrest.[6] Concurrently, the compound promotes apoptosis by

increasing the pro-apoptotic protein Bax and decreasing the anti-apoptotic protein Bcl-2,

leading to the release of cytochrome c.[6]

Conclusion
3-Nitro-1,8-naphthalic anhydride is a valuable scaffold in medicinal chemistry and materials

science. Its straightforward synthesis and the tunability of its derivatives make it an attractive

starting point for the development of novel therapeutics and functional materials. The insights

into the mechanism of action of its naphthalimide derivatives provide a strong rationale for their

further investigation as potential anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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